Cas no 1955531-46-0 (5-Methyl-3-(2-azaspiro[4.5]decan-4-yl)-1,2,4-oxadiazole)

• Product Name: 5-Methyl-3-(2-azaspiro[4.5]decan-4-yl)-1,2,4-oxadiazole
• CAS No: 1955531-46-0
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 5720464
• PubChem ID: 91812061
• Update Time: 2025-11-01

5-Methyl-3-(2-azaspiro[4.5]decan-4-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• F1907-0937
• 1955531-46-0
• 3-(2-azaspiro[4.5]decan-4-yl)-5-methyl-1,2,4-oxadiazole
• 4-(5-methyl-1,2,4-oxadiazol-3-yl)-2-azaspiro[4.5]decane
• 5-methyl-3-(2-azaspiro[4.5]decan-4-yl)-1,2,4-oxadiazole
• EN300-265279
• AKOS026706598
• 2-Azaspiro[4.5]decane, 4-(5-methyl-1,2,4-oxadiazol-3-yl)-
• 5-Methyl-3-(2-azaspiro[4.5]decan-4-yl)-1,2,4-oxadiazole

• Inchi： 1S/C12H19N3O/c1-9-14-11(15-16-9)10-7-13-8-12(10)5-3-2-4-6-12/h10,13H,2-8H2,1H3
• InChI Key： IGSXBLBJGXREID-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C2CNCC32CCCCC3)=N1

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 369.8±52.0 °C(Predicted)
• pka: 9.45±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 5-Methyl-3-(2-azaspiro[4.5]decan-4-yl)-1,2,4-oxadiazole

Introduction to 5-Methyl-3-(2-azaspiro[4.5]decan-4-yl)-1,2,4-oxadiazole (CAS No. 1955531-46-0)

5-Methyl-3-(2-azaspiro[4.5]decan-4-yl)-1,2,4-oxadiazole (CAS No. 1955531-46-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The core structure of 5-Methyl-3-(2-azaspiro[4.5]decan-4-yl)-1,2,4-oxadiazole consists of a 1,2,4-oxadiazole ring fused with a 2-azaspiro[4.5]decane moiety. The presence of the spirocyclic framework imparts enhanced conformational rigidity and stability to the molecule, which can be advantageous in drug design by improving pharmacokinetic properties such as solubility and metabolic stability.

Recent studies have highlighted the potential of 5-Methyl-3-(2-azaspiro[4.5]decan-4-yl)-1,2,4-oxadiazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 5-Methyl-3-(2-azaspiro[4.5]decan-4-yl)-1,2,4-oxadiazole has shown promise in neuroprotective applications. Research conducted at the University of California found that this compound can effectively protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 5-Methyl-3-(2-azaspiro[4.5]decan-4-yl)-1,2,4-oxadiazole may have potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 5-Methyl-3-(2-azaspiro[4.5]decan-4-yl)-1,2,4-oxadiazole has also been extensively studied. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it shows minimal toxicity in preclinical studies, which is a crucial factor for its potential development as a drug candidate.

The synthetic route for the preparation of 5-Methyl-3-(2-azaspiro[4.5]decan-4-yl)-1,2,4-oxadiazole has been optimized to ensure high yield and purity. A typical synthesis involves the reaction of an appropriate nitrile with an azide under mild conditions to form the 1,2,4-triazole intermediate, followed by cyclization with a suitable electrophile to form the spirocyclic oxadiazole ring. This synthetic methodology is scalable and can be adapted for large-scale production.

In conclusion, 5-Methyl-3-(2-azaspiro[4.5]decan-4-y)-1,2,-oxadiazole (CAS No. 1955531--0) represents a promising lead compound in the development of novel therapeutics for inflammatory and neurodegenerative diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical evaluation.